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Compound of Interest

Compound Name: Ferrous chloride

Cat. No.: B1220007 Get Quote

Technical Support Center: Ferrous Chloride
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the optimal storage conditions to maintain the purity of ferrous
chloride (FeCl₂). It includes frequently asked questions and troubleshooting guides to address

common issues encountered during storage and handling.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for solid ferrous chloride?

A1: To maintain its purity, solid ferrous chloride should be stored in a tightly sealed, corrosion-

resistant container in a cool, dry, and well-ventilated area.[1][2] It is sensitive to air and

moisture, so storage under an inert atmosphere (e.g., nitrogen or argon) is highly

recommended to prevent degradation.[3][4][5]

Q2: Why is an inert atmosphere recommended for storing ferrous chloride?

A2: Ferrous chloride is susceptible to oxidation in the presence of air (oxygen).[5][6] The

iron(II) ions can be oxidized to iron(III) ions, forming ferric chloride (FeCl₃) and various iron

oxides.[6] This contamination can significantly impact experimental results. Storing under an

inert gas displaces oxygen and minimizes this oxidative degradation.[5]

Q3: What type of container should I use to store ferrous chloride?
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A3: Ferrous chloride and its solutions are corrosive, particularly to metals.[1][7] Therefore, you

must use corrosion-resistant containers.[1][7] Suitable materials include certain plastics and

glass. Always ensure the container has a tight-fitting lid to prevent exposure to air and

moisture.[3][4][8]

Q4: What is the expected shelf life of ferrous chloride?

A4: When stored properly under ideal conditions (cool, dry, and sealed from air), ferrous
chloride can have a shelf life exceeding 12 months.[1] However, the actual shelf life depends

heavily on storage and handling practices. Regular purity checks are recommended for long-

term storage.

Q5: How does humidity affect ferrous chloride purity?

A5: Ferrous chloride is hygroscopic, meaning it readily absorbs moisture from the air.[9] This

can lead to hydrolysis, where the compound reacts with water, potentially forming iron

hydroxides and releasing hydrochloric acid.[10] It is crucial to protect the compound from

moisture to maintain its integrity.[5][8][9]

Storage Conditions Summary
For easy reference, the key storage parameters for maintaining ferrous chloride purity are

summarized below.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1220007?utm_src=pdf-body
https://iiserm.github.io/course_files/Chemistry/112/MS18/CHM112protocolFeb22016.pdf
https://faculty.uml.edu/james_hall/84124/16.htm
https://iiserm.github.io/course_files/Chemistry/112/MS18/CHM112protocolFeb22016.pdf
https://faculty.uml.edu/james_hall/84124/16.htm
https://lms.durgapurgovtcollege.ac.in/wp-content/uploads/2022/04/6CHEMISTRY_UG_SEMESTER-IV_GENERIC_INORGANIC-AND-ORGANIC-CHEMISTRY_INORGANIC-QUANTITATIVE-LAB_EXP1.pdf
https://worksheets.beyondlabz.com/multiembedq.php?id=7404-7405-7406-7407-740-7409-7410
http://wwwchem.uwimona.edu.jm/lab_manuals/c10expt31.html
https://www.benchchem.com/product/b1220007?utm_src=pdf-body
https://www.benchchem.com/product/b1220007?utm_src=pdf-body
https://www.benchchem.com/product/b1220007?utm_src=pdf-body
https://iiserm.github.io/course_files/Chemistry/112/MS18/CHM112protocolFeb22016.pdf
https://www.benchchem.com/product/b1220007?utm_src=pdf-body
https://www.benchchem.com/product/b1220007?utm_src=pdf-body
https://www.uobabylon.edu.iq/eprints/publication_4_9470_250.pdf
https://www.slideshare.net/slideshow/estimation-of-feii-ions-by-titrating-against-k2-cr2o7-using-internal-indicator/185666227
https://www.911metallurgist.com/blog/assaying-iron/
http://wwwchem.uwimona.edu.jm/lab_manuals/c10expt31.html
https://www.uobabylon.edu.iq/eprints/publication_4_9470_250.pdf
https://www.benchchem.com/product/b1220007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Rationale

Atmosphere
Store under a dry, inert gas

(e.g., Nitrogen, Argon).[3][4][5]

Prevents oxidation of Fe(II) to

Fe(III).[6]

Temperature Cool and consistent.[1][2][8]
Slows the rate of potential

degradation reactions.

Humidity
Dry environment; protect from

moisture.[3][8][9]

Prevents hydrolysis and

caking.[10]

Container

Tightly sealed, corrosion-

resistant containers (e.g.,

glass, compatible plastics).[1]

[7]

Protects from air/moisture and

prevents container

degradation.

Incompatible Materials

Store away from strong

oxidizing agents, bases, and

most metals.[4][8][11]

Avoids hazardous reactions

and contamination.

Troubleshooting Guide
Problem: The ferrous chloride powder, which should be a pale green or white solid, has

turned yellow, orange, or brown.

Likely Cause: This color change is a strong indicator of oxidation.[6][12] The ferrous (Fe²⁺)

ions have likely been oxidized to ferric (Fe³⁺) ions, forming compounds like ferric chloride or

iron oxides.[6] This is often due to improper storage, such as a container that was not sealed

properly, allowing air and moisture to enter.

Solution: The material is impure and may not be suitable for experiments where the oxidation

state of iron is critical. You should consider using a fresh, unopened container of ferrous
chloride. For less sensitive applications, you may proceed, but be aware of the potential for

altered reactivity. A purity analysis is recommended to determine the extent of degradation.

Problem: The ferrous chloride powder is clumpy or has become a solid mass.

Likely Cause: The compound has been exposed to moisture. Ferrous chloride is

hygroscopic and will absorb water from the atmosphere, causing the particles to stick
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together.[9]

Solution: While the material may still be usable if the chemical degradation is minimal, it will

be difficult to weigh accurately. If you must use it, you can try gently breaking up the clumps

in a dry environment (e.g., a glove box). However, this caking is a sign of improper storage,

and oxidation has likely occurred as well. Using a new container is the best practice.

Problem: The ferrous chloride is difficult to dissolve in water or the resulting solution is turbid

and orange/brown.

Likely Cause: Significant oxidation and hydrolysis have occurred.[12] The formation of

insoluble iron(III) oxides and hydroxides will cause turbidity.[6]

Solution: The material is heavily contaminated. Discard the solution and the degraded solid

according to your institution's waste disposal protocols.[3] Use a fresh supply of ferrous
chloride for your experiments.

Visual Guides & Workflows
Below are diagrams illustrating key workflows for handling and troubleshooting ferrous
chloride.
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Ferrous Chloride Storage Workflow

Receive new
Ferrous Chloride

Store in a cool, dry place
away from incompatible materials.

Place container inside
a desiccator or glovebox

with inert gas.

Ensure container is
tightly sealed after

every use.

Use in
experiment
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Troubleshooting Ferrous Chloride Purity

Inspect Ferrous
Chloride

Is the color pale
green/white?

Is the powder
free-flowing?

Yes

Contamination is likely.
Use a new batch and review

storage procedures.

No (yellow/brown)

Does it dissolve to
a clear, pale green

solution?

Yes
Consider purity test

if unsure.

No (clumped)

Purity is likely high.
Proceed with use.

Yes No (turbid/brown)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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